3-(1-(2-(Cyclopentylthio)acetyl)azetidin-3-yl)imidazolidine-2,4-dione

• IUPAC Name: 3-[1-(2-cyclopentylsulfanylacetyl)azetidin-3-yl]imidazolidine-2,4-dione
• InChI: InChI=1S/C13H19N3O3S/c17-11-5-14-13(19)16(11)9-6-15(7-9)12(18)8-20-10-3-1-2-4-10/h9-10H,1-8H2,(H,14,19)
• InChI Key: PQOQSJLUVYAVME-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)SCC(=O)N2CC(C2)N3C(=O)CNC3=O
• Molecular Formula: C13H19N3O3S
• Molecular Weight: 297.38 g/mol

Description

3-(1-(2-(Cyclopentylthio)acetyl)azetidin-3-yl)imidazolidine-2,4-dione, also known as CPAA, is a small molecule that has been widely studied for its potential in treating various diseases.

Scientific Research Applications

Antinociceptive and Antimicrobial Applications

• Imidazolidine derivatives, such as hydantoins, have been studied for their therapeutic applications, including anticonvulsant efficacy and treatment of neuropathic pain. Research on 3-phenyl-5-(4-ethylphenyl)-imidazolidine-2,4-dione (IM-3) demonstrated antinociceptive effects in mice, suggesting potential for pain management through anti-inflammatory mechanisms (Queiroz et al., 2015).

Antimalarial Properties

• Novel hybrid quinazolin-2,4-dione analogs have been synthesized and evaluated for their potential as antimalarials. These compounds, which include azetidinone and other nitrogen heterocyclic moieties, have shown promise in in silico molecular docking studies targeting Plasmodium falciparum Dihydroorotate dehydrogenase (pfDHODH), an enzyme crucial for the parasite's replication (Abdelmonsef et al., 2020).

Cancer Therapy

• Research into spirohydantoin compounds has explored their anticancer properties, particularly against leukemia cells. These studies indicate the potential of hydantoin derivatives to inhibit growth and induce apoptosis in cancer cells through mechanisms involving the mitochondrial pathway, suggesting a new avenue for leukemia therapy (Kavitha et al., 2009).

Anti-inflammatory Applications

• Thiazolidine-2,4-dione derivatives have been synthesized and shown significant inhibition of nitric oxide (NO) production, inducible nitric oxide synthase (iNOS) activity, and prostaglandin E2 (PEG2) generation, surpassing the effectiveness of commercial anti-inflammatory drugs in some cases. This suggests potential for the treatment of inflammatory diseases (Ma et al., 2011).

Synthesis and Applications in Supramolecular Chemistry

• Glycolurils, including their analogs, have found applications across various scientific and technological fields, such as in pharmacology, explosives, and gelators, due to their versatile biochemical and pharmacological properties. They serve as crucial building blocks in supramolecular chemistry, highlighting the development of new synthesis methods for these compounds (Kravchenko et al., 2018).